Cas no 2229473-52-1 (tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229473-52-1
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 6150223
• PubChem ID: 165755072
• Update Time: 2025-08-05

tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• 2229473-52-1
• EN300-1874163
• tert-butyl N-[1-(6-bromopyridin-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C13H17BrN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)9-5-6-11(14)15-7-9/h5-8,10H,1-4H3
• InChI Key： ZYXYYGNVPPZIFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.04225g/mol
• Monoisotopic Mass: 328.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate, identified by the CAS number 2229473-52-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have explored its synthesis, characterization, and potential uses in drug development and agrochemicals.

The molecular structure of tert-butyl N-methylcarbamate derivatives, including this compound, is characterized by a tert-butyl group attached to a carbamate moiety. The presence of the 6-bromopyridin-3-yl group introduces additional complexity and functionality to the molecule. This combination of structural elements contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have focused on the synthesis of this compound using various methodologies. One approach involves the reaction of 6-bromopyridin-3-carbaldehyde with tert-butyl chloroformate in the presence of a base, followed by methylation to introduce the N-methyl group. This multi-step synthesis has been optimized to achieve high yields and purity, ensuring its suitability for downstream applications.

The biological activity of tert-butyl N-methylcarbamate derivatives has been extensively studied. In particular, this compound has shown potential as a precursor for bioactive molecules, including kinase inhibitors and other therapeutic agents. Its ability to modulate enzyme activity makes it a promising candidate for drug discovery programs targeting various diseases.

In the field of agrochemistry, this compound has been investigated for its pesticidal properties. The presence of the bromine atom in the pyridine ring enhances its stability and bioavailability, making it a viable candidate for developing new generations of pesticides with reduced environmental impact.

Moreover, the physical and chemical properties of tert-butyl N-methylcarbamate derivatives have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide insights into the molecular interactions and degradation pathways of the compound, which are critical for its safe handling and application.

In conclusion, tert-butyl N-1-(6-bromopyridin-3-yl)-2-oxoethyl-N-methylcarbamate is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and promising biological activities position it as a key player in future research and development efforts.